Cas no 2172220-69-6 (1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine)

• Product Name: 1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine
• CAS No: 2172220-69-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6276493
• PubChem ID: 165590541
• Update Time: 2025-05-28

1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine
• [1-(2,4-dimethylphenyl)-1H-pyrazol-5-yl]methanamine
• EN300-1591451
• 2172220-69-6

• Inchi： 1S/C12H15N3/c1-9-3-4-12(10(2)7-9)15-11(8-13)5-6-14-15/h3-7H,8,13H2,1-2H3
• InChI Key： YSHCIAMJTLXBDE-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)CN)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine

Comprehensive Overview of 1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine (CAS No. 2172220-69-6)

1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine, identified by its CAS number 2172220-69-6, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivative family, known for its versatile applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, researchers are exploring its potential as a building block for small-molecule therapeutics and crop protection agents.

The structural uniqueness of 1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine lies in its dimethylphenyl and methanamine functional groups, which contribute to its molecular interactions. Recent studies highlight its relevance in targeted protein modulation, aligning with the growing interest in precision medicine. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being investigated for their ability to interact with specific enzyme inhibitors or receptor agonists.

In agrochemical applications, CAS 2172220-69-6 is being studied for its potential role in sustainable pest control. With global concerns about food security and environmental impact, researchers are focusing on developing low-toxicity alternatives to traditional pesticides. The compound's pyrazole core exhibits structural similarities to known biopesticides, making it a candidate for green chemistry initiatives.

Synthetic accessibility is another advantage of 1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine. Its synthesis typically involves multistep organic reactions, including cyclization and amination processes, which are well-documented in recent patent literature. This aligns with the industry's focus on scalable manufacturing and cost-effective production methods for specialty chemicals.

From a drug discovery perspective, this compound's amine functionality allows for further derivatization, making it valuable for combinatorial chemistry libraries. Pharmaceutical companies are particularly interested in its potential as a scaffold molecule for central nervous system (CNS) drugs, given the rising prevalence of neurodegenerative disorders and mental health conditions worldwide.

Quality control and analytical characterization of CAS 2172220-69-6 typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates. The compound's physicochemical properties, including solubility and stability, are currently being optimized for various formulation development needs.

Environmental considerations are also driving research into 1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine. Recent life cycle assessments examine its biodegradation pathways and ecotoxicological profile, responding to increased regulatory focus on chemical sustainability. This aligns with the UN Sustainable Development Goals for responsible chemical management.

The commercial availability of 2172220-69-6 through specialty chemical suppliers has facilitated academic and industrial research. Current market analysis suggests growing demand for such fine chemicals in both developed and emerging economies, particularly in biotechnology hubs across Asia and North America.

Future research directions for 1-(2,4-dimethylphenyl)-1H-pyrazol-5-ylmethanamine may explore its structure-activity relationships in greater depth, particularly for orphan drug targets. The compound's potential in combination therapies and adjuvant formulations represents another promising avenue, especially in light of recent advances in drug delivery systems.

In conclusion, CAS 2172220-69-6 represents an important example of contemporary medicinal chemistry innovation. Its dual potential in human health and agricultural science positions it as a compound of significant interest for multidisciplinary research teams addressing some of today's most pressing global challenges.